Cas no 18472-49-6 (4-Nitrophenyl 2,3,4-tri-O-acetyl-b-D-glucuronic Acid, Methyl Ester)

• Product Name: 4-Nitrophenyl 2,3,4-tri-O-acetyl-b-D-glucuronic Acid, Methyl Ester
• CAS No: 18472-49-6
• MF: C₁₉H₂₁NO₁₂
• MW: 455.36954665184
• CID: 123028
• PubChem ID: 91873051
• Update Time: 2025-11-02

4-Nitrophenyl 2,3,4-tri-O-acetyl-b-D-glucuronic Acid, Methyl Ester Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,4-nitrophenyl, methyl ester, 2,3,4-triacetate
• 4-Nitrophenyl 2,3,4-
• 4-NITROPHENYL 2,3,4-TRI-O-ACETYL-B-D-GLUCURONIC ACID, METHYL ESTER
• 4-NITROPHENYL 2,3,4-TRI-O-ACETYL-B-D-GLUCURONIDE METHYL ESTER
• 4-Nitrophenyl 2,3,4-tri-O-acetyl-β-D-glucuronic Acid, Methyl Ester
• METHYL-((4-NITROPHENYL)-2,3,4-TRI-O-ACETYL-β-D-GLUCOPYRANOSIDE)URONATE
• Methyl p-nitrophenyl 2,3,4-tri-O-acetyl-beta-D-glucopyranosiduronate
• methyl-P-nitrophenyl-2,3,4-tri-O-*acetyl-B-D-gluc
• Methyl p-nitrophenyl-2,3,4-tri-O-acetyl-β-D-glucuronate
• 4-Nitrophenyl β-D-glucuronic Acid Methyl Ester Triacetate
• Methyl p-nitrophenyl 2,3,4-tri-O-acetyl-beta-D-glucouronate
• 4-Nitrophenyl 2,3,4-tri-O-acetyl-β-D-glucuronide methyl ester
• Methyl p-Nitrophenyl 2,3,4-Tri-O-acetyl-β-D-glucopyranosiduronate
• p-Nitrophenyl-2,3,4-tri-O-acetyl-β-D-glucuronic acid methyl ester
• Methyl (p-nitrophenyl-2,3,4-tri-O-acetyl-β-D-glucopyranoside)uronate
• 4-Nitrophenyl2,3,4-tri-O-acetyl-b-D-glucuronidemethylester
• 4-Nitrophenyl 2,3,4-tri-O-acetyl-β-D-glucuronide methyl ester ,98%
• Methyl-((4-nitrophenyl)-2,3,4-tri-O-acetyl-beta-D-glucopyranoside)uronate
• methyl (2R,3R,4R,5S,6R)-3,4,5-triacetyloxy-6-(4-nitrophenoxy)oxane-2-carboxylate
• 4-Nitrophenyl 2,3,4-tri-O-acetyl-beta-D-glucuronide methyl ester
• 18472-49-6
• 4-Nitrophenyl 2,3,4-tri-O-acetyl-beta-D-glucuronic acid methyl ester
• 4-NITROPHENYL 2,3,4-TRI-O-ACETYL-BETA-D-GLUCURONIC ACID, METHYL ESTER
• 4-Nitrophenyl 2,3,4-tri-O-acetyl-I(2)-D-glucuronide methyl ester
• (2R,3R,4R,5S,6R)-2-(methoxycarbonyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• 4-Nitrophenyl 2,3,4-tri-O-acetyl-b-D-glucuronic Acid, Methyl Ester

• Inchi： 1S/C19H21NO12/c1-9(21)28-14-15(29-10(2)22)17(30-11(3)23)19(32-16(14)18(24)27-4)31-13-7-5-12(6-8-13)20(25)26/h5-8,14-17,19H,1-4H3/t14-,15-,16-,17+,19+/m1/s1
• InChI Key： UPRXFWNZWWKSQU-RXYDEIHYSA-N
• SMILES： O1[C@@H]([C@H]([C@@H]([C@H]([C@@H]1C(=O)OC)OC(C)=O)OC(C)=O)OC(C)=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 455.10600
• Monoisotopic Mass: 455.10637511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 170Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 155-157 ºC (hexane ethyl acetate )
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 169.48000
• LogP: 1.18980

4-Nitrophenyl 2,3,4-tri-O-acetyl-b-D-glucuronic Acid, Methyl Ester Security Information

• Storage Condition：?20°C

Additional information on 4-Nitrophenyl 2,3,4-tri-O-acetyl-b-D-glucuronic Acid, Methyl Ester

Comprehensive Guide to 4-Nitrophenyl 2,3,4-tri-O-acetyl-b-D-glucuronic Acid, Methyl Ester (CAS 18472-49-6): Properties, Applications, and Market Insights

4-Nitrophenyl 2,3,4-tri-O-acetyl-b-D-glucuronic Acid, Methyl Ester (CAS 18472-49-6) is a specialized carbohydrate derivative widely used in biochemical research and pharmaceutical development. This compound belongs to the class of acetylated glucuronic acid esters, which are pivotal in studying enzyme kinetics, drug metabolism, and glycosylation processes. With the increasing demand for glycoscience research tools, this compound has gained significant attention in 2024 due to its role in bioconjugation and prodrug design.

The molecular structure of 4-Nitrophenyl 2,3,4-tri-O-acetyl-b-D-glucuronic Acid, Methyl Ester features a nitrophenyl group attached to a triacetylated glucuronic acid backbone, making it an excellent substrate for β-glucuronidase enzymes. Researchers frequently search for "glucuronic acid derivatives for drug metabolism" or "nitrophenyl glycosides in enzyme assays," reflecting its importance in modern biochemistry. Recent studies highlight its utility in developing targeted drug delivery systems, particularly in cancer therapeutics where enzyme-activated prodrugs are gaining traction.

From a synthetic chemistry perspective, CAS 18472-49-6 serves as a valuable intermediate for preparing more complex glycoconjugates. The acetyl protecting groups enhance stability during chemical modifications, while the methyl ester functionality allows for specific reactivity patterns. Many pharmaceutical companies are exploring "O-acetyl glucuronides as prodrug candidates" as evidenced by recent patent filings and PubMed publications. This aligns with the growing trend toward precision medicine approaches that require sophisticated biochemical tools.

The analytical characterization of 4-Nitrophenyl 2,3,4-tri-O-acetyl-b-D-glucuronic Acid, Methyl Ester typically involves HPLC, NMR, and mass spectrometry techniques. Quality control parameters for this compound are critical, as researchers often inquire about "HPLC methods for glucuronic acid derivatives" or "NMR reference data for acetylated sugars." The compound's chromogenic properties (due to the nitrophenyl group) make it particularly useful for spectrophotometric assays, explaining why it's frequently mentioned in method development papers.

In the current market landscape, CAS 18472-49-6 sees growing demand from contract research organizations (CROs) and academic labs working on glycobiology projects. Market analysis shows increased searches for "buy acetylated glucuronic acid derivatives" and "custom synthesis of nitrophenyl glycosides," reflecting its commercial importance. The compound's stability under standard laboratory conditions (typically stored at 2-8°C) contributes to its popularity compared to more labile glycosidase substrates.

Emerging applications for 4-Nitrophenyl 2,3,4-tri-O-acetyl-b-D-glucuronic Acid, Methyl Ester include its use in biosensor development and diagnostic kits. The biochemical industry shows particular interest in its potential for creating point-of-care testing devices, as seen in recent conference proceedings about "enzyme-based detection systems." This aligns with global health trends toward decentralized diagnostics and rapid testing technologies.

From a regulatory standpoint, CAS 18472-49-6 is classified as a research chemical with no significant restrictions, though proper laboratory safety protocols should always be followed. The compound's Material Safety Data Sheet (MSDS) information is frequently requested by purchasers, indicating heightened awareness about chemical handling best practices in research facilities. Suppliers should note the importance of providing detailed certificates of analysis to meet the quality expectations of modern researchers.

The synthesis of 4-Nitrophenyl 2,3,4-tri-O-acetyl-b-D-glucuronic Acid, Methyl Ester typically involves selective acetylation of glucuronic acid derivatives followed by esterification and glycosylation steps. Process chemists often search for "optimized synthesis of nitrophenyl glycosides" or "scale-up methods for acetylated sugars," suggesting opportunities for technical literature addressing these topics. Recent advances in green chemistry approaches may influence future production methods for this valuable biochemical reagent.

In conclusion, 4-Nitrophenyl 2,3,4-tri-O-acetyl-b-D-glucuronic Acid, Methyl Ester (CAS 18472-49-6) represents a versatile tool in contemporary glycoscience research with expanding applications in pharmaceutical development and diagnostic technologies. Its unique combination of chromogenic properties, enzyme substrate specificity, and chemical stability ensures its continued relevance in cutting-edge biochemical research. As the field of glycotherapeutics advances, this compound will likely play an increasingly important role in developing novel biomedical solutions.